Stat3-IN-37

• Molecular Formula: C23H25Cl2N5O2
• Molecular Weight: 474.4 g/mol
• InChI: InChI=1S/C23H25Cl2N5O2/c1-29-22(32)19-17(11-27-29)15(4-5-18(19)24)7-14-8-23(9-14)12-30(13-23)6-2-3-16-10-26-28-21(31)20(16)25/h4-5,10-11,14H,2-3,6-9,12-13H2,1H3,(H,28,31)
• InChIKey: NNENYEUSCFFKBZ-UHFFFAOYSA-N

Stat3-IN-37 Identity and Pharmacological Profile

Stat3-IN-37 (Compound 101) is a small-molecule inhibitor of signal transducer and activator of transcription 3 (STAT3) characterized by a 2-azaspiro[3.3]heptane scaffold . Its primary reported activity is inhibition of STAT3 DNA-binding, with an IC₅₀ of 15 nM determined via a DNA-HTRF (Homogeneous Time-Resolved Fluorescence) assay and 2 nM in a human whole-blood SOCS3 qPCR assay . The compound is the subject of patent WO2024182693A1, which claims 2-azaspiro[3.3]heptane derivatives as STAT3 inhibitors for cancer treatment . This profile positions Stat3-IN-37 as a high-potency STAT3 inhibitor suitable for preclinical oncology and inflammation research.

Workflow

STAT3 DNA-binding inhibition assays

Biochemical HTRF assay context

Use Context

Whole-blood target engagement studies

SOCS3 qPCR endpoint review

Selection Logic

Non-sulfonamide spirocyclic chemotype

2-azaspiro[3.3]heptane scaffold

• [1] Wu Q, et al. 2-azaspiro[3.3]heptane derivatives as stat3 inhibitors for the treatment of cancer. WO2024182693A1, 2024. View Source

Stat3-IN-37 and STAT3 Inhibitor Interchangeability

STAT3 inhibitors span diverse chemotypes—including sulfonamides, salicylic acid derivatives, and spirocyclic compounds—each engaging the STAT3 protein via distinct binding modes and yielding profoundly different selectivity profiles . For example, the clinical-stage inhibitor TTI-101 (C188-9) binds STAT3 with a Kd of 4.7 nM yet exhibits cellular IC₅₀ values in the micromolar range (4–7 μM) against AML cell lines , while the tool compound Stattic inhibits STAT3 with an IC₅₀ of ~5.1 μM and is known for covalent, redox-dependent mechanisms that complicate data interpretation . Stat3-IN-37, by contrast, demonstrates single-digit nanomolar potency in both biochemical (HTRF) and physiologically relevant whole-blood (SOCS3 qPCR) assays . These quantitative disparities—spanning three orders of magnitude in potency and differing assay contexts—mean that substituting one STAT3 inhibitor for another without accounting for potency, binding mode, and target engagement model will invalidate cross-study comparisons and compromise experimental reproducibility.

Target

Substitute

Interchangeability Context

Stat3-IN-37

Stattic

Redox-dependent covalent mechanism may shift assay interpretation and potency context by orders of magnitude.

Stat3-IN-37

TTI-101

Sulfonamide chemotype with high binding affinity but micromolar cellular potency; binding-mode context may limit direct substitution.

• [1] Bharadwaj U, et al. Small-molecule STAT3 inhibitors: a patent review (2014–present). Expert Opin Ther Pat. 2022;32(7):751-779. View Source

Stat3-IN-37 Comparative Evidence

Biochemical Potency vs. Stattic and STAT3-IN-1

In a DNA-HTRF assay measuring STAT3-DNA binding inhibition, Stat3-IN-37 achieves an IC₅₀ of 15 nM . This represents a >300-fold improvement in biochemical potency over the widely used tool compound Stattic (IC₅₀ = 5.1 μM in a fluorescence polarization-based STAT3-DNA binding assay) and an approximately 120-fold improvement over STAT3-IN-1 (compound 7d, IC₅₀ = 1.82 μM in HT-29 cells) .

Biochemical Potency vs. Stattic & STAT3-IN-1

Cross-study comparable

15 nM (DNA-HTRF)

Comparator: 5,100 nM (Stattic), 1,820 nM (STAT3-IN-1)

Supports assay-sensitivity review for biochemical STAT3-DNA inhibition screens.

Potency context may differ across assay platforms; cross-study comparison requires validation.

Evidence Dimension	STAT3-DNA binding inhibition (biochemical IC₅₀)
Target Compound Data	15 nM (DNA-HTRF assay)
Comparator Or Baseline	Stattic: 5,100 nM; STAT3-IN-1: 1,820 nM (cellular context)
Quantified Difference	Stat3-IN-37 is ~340-fold more potent than Stattic and ~121-fold more potent than STAT3-IN-1 in biochemical/cellular STAT3 inhibition assays.
Conditions	Stat3-IN-37: DNA-HTRF biochemical assay; Stattic: fluorescence polarization STAT3-DNA binding assay; STAT3-IN-1: HT-29 cell-based assay.

Why This Matters

For researchers requiring maximal target engagement at low compound concentrations, Stat3-IN-37's nanomolar biochemical potency reduces the risk of off-target effects at high concentrations and enables more physiologically relevant dosing in cellular experiments.

Whole-Blood Target Engagement vs. TTI-101

Stat3-IN-37 demonstrates an IC₅₀ of 2 nM in a human whole-blood SOCS3 qPCR assay, a physiologically relevant target-engagement readout . In contrast, the clinical-stage STAT3 inhibitor TTI-101 (C188-9), despite a high binding affinity (Kd = 4.7 nM), shows cellular antiproliferative IC₅₀ values of 4–7 μM in AML cell lines , representing a >2,000-fold right-shift between binding affinity and functional cellular activity.

Whole-Blood Target Engagement vs. TTI-101

Cross-study comparable

2 nM (SOCS3 qPCR)

Comparator: Kd 4.7 nM, cellular IC₅₀ 4–7 μM (TTI-101)

Supports physiologically relevant model-response interpretation in whole-blood context.

Cell-line specific potency shifts require model-specific review.

Evidence Dimension	Functional target engagement in human whole blood (SOCS3 qPCR IC₅₀) vs. cellular antiproliferative potency
Target Compound Data	2 nM (human whole blood SOCS3 qPCR)
Comparator Or Baseline	TTI-101: Kd = 4.7 nM; cellular IC₅₀ = 4,000–7,000 nM (AML cell lines)
Quantified Difference	Stat3-IN-37 maintains low nanomolar potency in a physiologically relevant whole-blood context, while TTI-101 exhibits a >2,000-fold potency drop from binding to cellular functional readouts.
Conditions	Stat3-IN-37: human whole blood, SOCS3 qPCR; TTI-101: AML cell lines, cell viability assay.

Why This Matters

Whole-blood SOCS3 qPCR data provides direct evidence of target engagement under near-physiological conditions, making Stat3-IN-37 a compelling candidate for translational studies where maintaining potency in complex biological matrices is critical.

2-Azaspiro[3.3]heptane Scaffold vs. Sulfonamide & Salicylic Acid Chemotypes

Stat3-IN-37 is built on a 2-azaspiro[3.3]heptane core, a constrained spirocyclic scaffold distinct from the binaphthol-sulfonamide scaffold of TTI-101 and the salicylic acid-derived scaffold of Stattic . The patent WO2024182693A1 specifically claims this 2-azaspiro[3.3]heptane chemotype as a STAT3 inhibitor class, with data demonstrating that minor structural modifications within this series produce large potency shifts, indicating a well-defined structure-activity relationship (SAR) .

Chemotype Classification

Class-level inference

2-azaspiro[3.3]heptane

Comparator: Binaphthol-sulfonamide (TTI-101), Salicylic acid (Stattic)

Supports SAR trajectory review for non-sulfonamide STAT3 chemotype exploration.

Structural differentiation does not guarantee functional advantage; requires biological validation.

Evidence Dimension	Scaffold chemotype classification
Target Compound Data	2-azaspiro[3.3]heptane (spirocyclic amine)
Comparator Or Baseline	TTI-101: binaphthol-sulfonamide; Stattic: salicylic acid derivative; STAT3-IN-1: pyrazole-carboxamide
Quantified Difference	Not applicable (qualitative chemotype differentiation); spirocyclic scaffold offers distinct physicochemical and conformational properties relative to planar aromatic sulfonamides and salicylates.
Conditions	Structural classification based on patent and vendor literature.

Why This Matters

For medicinal chemistry and drug discovery programs, a differentiated chemotype provides an independent IP position and alternative SAR trajectory, reducing the risk of cross-reactivity liabilities associated with heavily explored sulfonamide-based STAT3 inhibitors.

• [1] Wu Q, et al. 2-azaspiro[3.3]heptane derivatives as stat3 inhibitors for the treatment of cancer. WO2024182693A1, 2024. View Source
• [2] Bharadwaj U, et al. Small-molecule STAT3 inhibitors: a patent review (2014–present). Expert Opin Ther Pat. 2022;32(7):751-779. View Source

Biochemical-to-Cellular Potency Concordance

Stat3-IN-37 exhibits consistent nanomolar potency across two mechanistically distinct assays: 15 nM in the biochemical DNA-HTRF assay and 2 nM in the cellular human whole-blood SOCS3 qPCR assay, representing a <8-fold biochemical-to-physiological potency ratio . In contrast, TTI-101 shows a >850-fold discordance between biochemical binding affinity (Kd = 4.7 nM) and cellular functional activity (IC₅₀ = 4–7 μM) .

Potency Concordance

Cross-study comparable

<8-fold shift (biochemical to whole blood)

Comparator: >850-fold discordance (TTI-101)

Supports model-response interpretation and assay concordance review for PK/PD studies.

Concordance context depends on matrix and model selection.

Evidence Dimension	Biochemical-to-cellular/physiological potency concordance ratio
Target Compound Data	<8-fold (15 nM HTRF → 2 nM whole-blood qPCR)
Comparator Or Baseline	TTI-101: >850-fold (Kd 4.7 nM → cellular IC₅₀ 4,000–7,000 nM)
Quantified Difference	Stat3-IN-37 maintains tight biochemical-to-physiological potency concordance (<8-fold), while TTI-101 exhibits >850-fold discordance.
Conditions	Stat3-IN-37: DNA-HTRF biochemical assay and human whole blood SOCS3 qPCR; TTI-101: SPR binding and AML cell viability assay.

Why This Matters

High assay-to-assay concordance suggests that Stat3-IN-37's biochemical potency translates efficiently to cellular target engagement, reducing the risk of efficacy surprises when moving from biochemical screening to cell-based or in vivo models.

In-Class Potency Ranking: MedChemExpress STAT3 Portfolio

Within the MedChemExpress STAT3 inhibitor portfolio, Stat3-IN-37 (IC₅₀ = 15 nM HTRF / 2 nM whole blood) ranks among the most potent compounds by biochemical IC₅₀, surpassing STAT3-IN-20 (DU145 IC₅₀ = 2.97 μM), STAT3-IN-1 (HT-29 IC₅₀ = 1.82 μM), and Stattic (IC₅₀ = 5.1 μM) .

In-Class Potency Ranking

Cross-study comparable

Ranked top in tested set

Surpasses STAT3-IN-20, STAT3-IN-1, and Stattic by biochemical IC₅₀

Supports procurement context review where potency is a primary selection criterion.

Direct head-to-head comparison under identical conditions is not available.

Evidence Dimension	In-class potency ranking by IC₅₀
Target Compound Data	15 nM (DNA-HTRF); 2 nM (whole-blood SOCS3 qPCR)
Comparator Or Baseline	STAT3-IN-20: 2,970 nM; STAT3-IN-1: 1,820 nM; Stattic: 5,100 nM
Quantified Difference	Stat3-IN-37 is 198-fold more potent than STAT3-IN-20, 121-fold more potent than STAT3-IN-1, and 340-fold more potent than Stattic by biochemical IC₅₀.
Conditions	Varying assay formats across vendor datasheets; direct head-to-head comparisons under identical conditions are not available.

Why This Matters

For procurement decisions where potency is the primary selection criterion, Stat3-IN-37's nanomolar IC₅₀ profile provides a compelling quantitative advantage over several commonly purchased STAT3 inhibitors in the same catalog, justifying its selection for high-sensitivity applications.

Stat3-IN-37 Application Scenarios

Oncology Target Engagement in Whole Blood

Stat3-IN-37's 2 nM IC₅₀ in human whole-blood SOCS3 qPCR assay makes it suitable for ex vivo pharmacodynamic studies where target engagement must be demonstrated at clinically achievable concentrations. Unlike TTI-101, which requires micromolar concentrations for cellular activity despite nanomolar binding affinity , Stat3-IN-37 maintains nanomolar potency in a whole-blood context, enabling robust PD biomarker modulation readouts without excessive compound loading.

HTS and Lead Optimization: STAT3-DNA Interface

With a 15 nM IC₅₀ in a DNA-HTRF biochemical assay , Stat3-IN-37 provides a well-characterized, high-potency reference compound for HTS assay validation and as a positive control in STAT3-DNA interaction screens. Its biochemical potency exceeds that of Stattic (5.1 μM) and STAT3-IN-1 (1.82 μM) by over two orders of magnitude, enabling more sensitive assay windows and lower false-negative rates.

Non-Sulfonamide STAT3 Chemotype Exploration

The 2-azaspiro[3.3]heptane scaffold of Stat3-IN-37 provides a structurally distinct starting point for SAR exploration relative to the extensively patented sulfonamide and salicylic acid chemotypes. Patent WO2024182693A1 discloses an SAR series around this spirocyclic core, enabling follow-on medicinal chemistry efforts with a differentiated IP landscape.

Translational PK/PD Comparison Across STAT3 Inhibitors

The tight concordance between Stat3-IN-37's biochemical (15 nM) and whole-blood (2 nM) potency —a less-than-8-fold shift—contrasts sharply with TTI-101's >850-fold discordance . This profile makes Stat3-IN-37 an ideal comparator compound in studies designed to understand the molecular determinants governing the translation of biochemical STAT3 inhibition into cellular and in vivo efficacy.

Application

Selection Property

Validation Focus

Pharmacodynamic model studies

Whole-blood target engagement context

SOCS3 qPCR endpoint review

HTS assay validation

Biochemical potency context

DNA-HTRF assay window review

Medicinal chemistry SAR

Scaffold differentiation

Chemotype SAR trajectory review

Target engagement model comparison

Potency concordance

Model-response interpretation

• [1] Wu Q, et al. 2-azaspiro[3.3]heptane derivatives as stat3 inhibitors for the treatment of cancer. WO2024182693A1, 2024. View Source